Cas no 445267-35-6 (3-Amino-N-(3-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide)

• Product Name: 3-Amino-N-(3-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide
• CAS No: 445267-35-6
• MF: C₁₉H₁₃BrN₄OS
• MW: 425.301721334457
• CID: 5701580
• PubChem ID: 1239596
• Update Time: 2025-07-23

3-Amino-N-(3-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14955097
• 3-amino-N-(3-bromophenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide
• 3-amino-N-(3-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide
• 3-amino-N-(3-bromophenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide
• AKOS003597988
• SS-0660
• 445267-35-6
• Thieno[2,3-b]pyridine-2-carboxamide, 3-amino-N-(3-bromophenyl)-6-(4-pyridinyl)-
• 3-Amino-N-(3-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide

• Inchi： 1S/C19H13BrN4OS/c20-12-2-1-3-13(10-12)23-18(25)17-16(21)14-4-5-15(24-19(14)26-17)11-6-8-22-9-7-11/h1-10H,21H2,(H,23,25)
• InChI Key： RXPPKZWEALQUEU-UHFFFAOYSA-N
• SMILES： C12SC(C(NC3=CC=CC(Br)=C3)=O)=C(N)C1=CC=C(C1C=CN=CC=1)N=2

Computed Properties

• Exact Mass: 423.99934g/mol
• Monoisotopic Mass: 423.99934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 109Ų

Additional information on 3-Amino-N-(3-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide

Introduction to 3-Amino-N-(3-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide (CAS No. 445267-35-6)

3-Amino-N-(3-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide, with the CAS number 445267-35-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines elements from multiple heterocyclic systems, including thieno[2,3-b]pyridine and pyridine, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of this compound is highly intriguing. It features a central thieno[2,3-b]pyridine core, which is flanked by an amino group at the 3-position and a carboxamide moiety at the 2-position. Additionally, the presence of a bromophenyl group at the N-position and a pyridin-4-yl group at the 6-position introduces further complexity and potential for diverse biological interactions. This unique arrangement of functional groups makes 3-Amino-N-(3-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide a molecule of great interest for researchers seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their vast potential in medicinal chemistry. Heterocycles are known for their ability to mimic natural biomolecules and interact with biological targets in unique ways. The thieno[2,3-b]pyridine scaffold, in particular, has been extensively studied for its pharmacological properties. It has been shown to exhibit activity against various diseases, including cancer, infectious diseases, and neurological disorders. The incorporation of additional functional groups into this scaffold can further modulate its biological activity, making it a versatile platform for drug design.

The bromophenyl group in 3-Amino-N-(3-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide is particularly noteworthy. Brominated aromatic compounds are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The bromine atom can participate in various interactions with biological targets, including hydrogen bonding and π-stacking interactions. This makes it an attractive moiety for designing molecules with enhanced pharmacological properties.

The pyridin-4-yl group adds another layer of complexity to this compound. Pyridine derivatives are well-known for their broad range of biological activities. They can interact with enzymes and receptors in multiple ways, making them valuable scaffolds for drug development. The presence of the pyridin-4-yl group at the 6-position of the thieno[2,3-b]pyridine core suggests that this compound may have unique interactions with biological targets compared to other analogs.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. By understanding how different functional groups influence the biological activity of a molecule, researchers can optimize its properties for specific applications. The compound 3-Amino-N-(3-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide represents an excellent example of how careful consideration of molecular structure can lead to the discovery of novel bioactive compounds.

In addition to its structural complexity, this compound also exhibits interesting physicochemical properties. The presence of multiple heterocyclic systems and functional groups can influence its solubility, stability, and bioavailability. These properties are critical factors that need to be considered during drug development. Researchers often use computational methods and experimental techniques to evaluate these properties and make informed decisions about how to optimize the compound for therapeutic use.

The potential applications of 3-Amino-N-(3-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide are vast. Given its structural features and reported biological activities, it could be explored as a lead compound for developing drugs targeting various diseases. For instance, its ability to interact with enzymes and receptors suggests that it may have applications in treating neurological disorders or cancer. Additionally, its heterocyclic core could make it useful in developing antiviral or antibacterial agents.

The synthesis of this compound represents another area of interest for researchers. The multi-step synthesis involves careful selection of reaction conditions and reagents to ensure high yield and purity. Advances in synthetic chemistry have made it possible to construct complex molecules like this one with increasing efficiency and precision. This has opened up new possibilities for drug discovery and development.

In conclusion, 3-Amino-N-(3-bromophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide (CAS No. 445267-35-6) is a fascinating compound with significant potential in pharmaceutical chemistry. Its intricate structure and diverse functional groups make it a promising candidate for further exploration in drug discovery. By leveraging recent advances in synthetic chemistry and computational methods, researchers can optimize its properties and develop novel therapeutic agents that address unmet medical needs.